Cas no 153035-11-1 (N-(2-(3-fluoro-4-methylpyridin-2-yl)phenyl)pivalamide)

• Product Name: N-(2-(3-fluoro-4-methylpyridin-2-yl)phenyl)pivalamide
• CAS No: 153035-11-1
• MF: C₁₇H₁₉FN₂O
• MW: 286.343967676163
• CID: 1093448
• PubChem ID: 10016846
• Update Time: 2025-10-05

N-(2-(3-fluoro-4-methylpyridin-2-yl)phenyl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-fluoro-4-methylpyridin-2-yl)phenyl)pivalamide
• N-[2-(3-fluoro-4-methylpyridin-2-yl)phenyl]-2,2-dimethylpropanamide
• 153035-11-1

• Inchi： 1S/C17H19FN2O/c1-11-9-10-19-15(14(11)18)12-7-5-6-8-13(12)20-16(21)17(2,3)4/h5-10H,1-4H3,(H,20,21)
• InChI Key： WOIUTRHDVBRQKF-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CN=C1C1C=CC=CC=1NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 286.14814140g/mol
• Monoisotopic Mass: 286.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on N-(2-(3-fluoro-4-methylpyridin-2-yl)phenyl)pivalamide

N-(2-(3-Fluoro-4-Methylpyridin-2-yl)Phenyl)Pivalamide: A Comprehensive Overview

N-(2-(3-Fluoro-4-Methylpyridin-2-yl)Phenyl)Pivalamide, also known by its CAS number 153035-11-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pivalamide group attached to a phenyl ring, which is further substituted with a 3-fluoro-4-methylpyridin-2-yl group. This combination of functional groups and heterocyclic structures makes it a versatile compound with diverse chemical reactivity.

Recent studies have highlighted the importance of N-(2-(3-fluoro-4-methylpyridin-2-yl)phenyl)pivalamide in the context of medicinal chemistry. The pivalamide moiety, a tertiary amide derived from pivalic acid, is known for its stability and resistance to hydrolysis. This property makes it an ideal candidate for use as a protecting group in peptide synthesis or as a component in bioactive molecules. The phenyl ring, on the other hand, serves as a rigid platform for further substitution, enhancing the compound's versatility.

The 3-fluoro-4-methylpyridin-2-yl group introduces additional complexity to the molecule. Fluorine substitution at the pyridine ring enhances electronic effects, potentially influencing the compound's pharmacokinetic properties. The methyl group at the 4-position further modulates the electronic environment, creating a unique chemical profile that could be advantageous in drug design. Recent research has explored the role of such heterocyclic substituents in modulating bioavailability and receptor binding affinity.

From a synthetic standpoint, N-(2-(3-fluoro-4-methylpyridin-2-yl)phenyl)pivalamide can be prepared through various routes, including nucleophilic aromatic substitution or coupling reactions. The choice of synthesis method depends on the availability of starting materials and desired purity levels. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

In terms of applications, this compound has shown promise in several therapeutic areas. Its ability to act as a bioisostere or scaffold for drug molecules makes it valuable in lead optimization campaigns. Additionally, the compound's stability under physiological conditions suggests potential use in long-term drug delivery systems. Researchers have also investigated its role as an intermediate in the synthesis of more complex molecules with enhanced biological activity.

Recent studies have delved into the pharmacokinetic profile of N-(2-(3-fluoro-4-methylpyridin-2-yl)phenyl)pivalamide. Preclinical data indicate that the compound exhibits moderate solubility and permeability, attributes that are crucial for oral bioavailability. Furthermore, its metabolic stability has been assessed using in vitro assays, revealing minimal susceptibility to phase I metabolism. These findings underscore its potential as a lead compound for further development.

The integration of computational chemistry tools has provided deeper insights into the molecular interactions of this compound. Docking studies have revealed favorable binding modes with various therapeutic targets, including G-protein coupled receptors (GPCRs) and kinases. Such insights are invaluable for guiding medicinal chemists in optimizing the compound's efficacy and selectivity.

In conclusion, N-(2-(3-fluoro-4-methylpyridin-2-y l)phenyl)pivalamide stands out as a multifaceted compound with significant potential in drug discovery and development. Its unique structural features, combined with recent advancements in synthetic methodologies and pharmacological evaluation, position it as a promising candidate for future therapeutic interventions.